Cas no 649725-57-5 (Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)-)

Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)- structure
649725-57-5 structure
Product Name:Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)-
CAS No:649725-57-5
MF:C16H14Br2O4
MW:430.087963581085
CID:410618
PubChem ID:71377729
Update Time:2025-04-19

Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)-
    • 2-[3,5-dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)phenyl]acetic acid
    • 649725-57-5
    • [3,5-Dibromo-4-(4-hydroxy-3,5-dimethylphenoxy)phenyl]acetic acid
    • DTXSID90800359
    • Inchi: 1S/C16H14Br2O4/c1-8-3-11(4-9(2)15(8)21)22-16-12(17)5-10(6-13(16)18)7-14(19)20/h3-6,21H,7H2,1-2H3,(H,19,20)
    • InChI Key: OWAKCXVUYZFZDP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC(=O)O)C=C(C=1OC1C=C(C)C(=C(C)C=1)O)Br

Computed Properties

  • Exact Mass: 427.92582
  • Monoisotopic Mass: 427.92588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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